Cas no 1352518-85-4 (4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine)
4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine
- Morpholine, 4-[5-[1-[(4-methylphenyl)sulfonyl]-2-pyrrolidinyl]-2-pyridinyl]-
-
- Inchi: 1S/C20H25N3O3S/c1-16-4-7-18(8-5-16)27(24,25)23-10-2-3-19(23)17-6-9-20(21-15-17)22-11-13-26-14-12-22/h4-9,15,19H,2-3,10-14H2,1H3
- InChI Key: WPYYFTNSTYVGSU-UHFFFAOYSA-N
- SMILES: N1(C2=NC=C(C3CCCN3S(C3=CC=C(C)C=C3)(=O)=O)C=C2)CCOCC1
4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM495873-1g |
4-(5-(1-Tosylpyrrolidin-2-yl)pyridin-2-yl)morpholine |
1352518-85-4 | 97% | 1g |
$681 | 2023-01-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1666625-1g |
4-(5-(1-Tosylpyrrolidin-2-yl)pyridin-2-yl)morpholine |
1352518-85-4 | 98% | 1g |
¥10103 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1666625-5g |
4-(5-(1-Tosylpyrrolidin-2-yl)pyridin-2-yl)morpholine |
1352518-85-4 | 98% | 5g |
¥18747 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1666625-10g |
4-(5-(1-Tosylpyrrolidin-2-yl)pyridin-2-yl)morpholine |
1352518-85-4 | 98% | 10g |
¥25293 | 2023-04-15 |
4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
Additional information on 4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine
4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine: A Comprehensive Overview
4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine, also known by its CAS number 1352518-85-4, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into its chemical structure, synthesis, properties, and potential therapeutic applications.
The molecular structure of 4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine is characterized by a morpholine ring system, which serves as a central scaffold. Attached to this morpholine ring is a pyridine moiety, which is further substituted at the 5-position with a pyrrolidine group. The pyrrolidine group itself is sulfonylated at the 1-position with a toluene derivative. This intricate arrangement of functional groups contributes to the compound's unique chemical properties and biological activity.
Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The presence of multiple heteroatoms within the molecule enhances its ability to interact with biological targets, such as enzymes and receptors. For instance, the morpholine ring is known for its ability to form hydrogen bonds, which can significantly influence the compound's bioavailability and pharmacokinetics.
The synthesis of 4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to assemble the molecule's complex architecture. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product.
In terms of application, this compound has shown promise in several therapeutic areas. Preclinical studies suggest that it may possess anti-inflammatory and analgesic properties, making it a potential candidate for treating chronic pain conditions. Additionally, its ability to modulate ion channels has led to investigations into its role in neurological disorders such as epilepsy and Parkinson's disease.
Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that it exhibits high affinity for certain G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. These findings underscore its potential as a lead compound for developing novel therapeutics.
The pharmacokinetic profile of 4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine has also been extensively studied. In vitro assays indicate that it has good solubility and permeability, which are essential for effective absorption in the gastrointestinal tract. Furthermore, preliminary toxicity studies suggest that it has a favorable safety profile, with minimal adverse effects observed at therapeutic concentrations.
In conclusion, 4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yll-morpholine, with its unique structural features and promising biological activity, represents an exciting avenue for drug development. As research continues to uncover its full potential, this compound may pave the way for innovative treatments in various therapeutic areas.
1352518-85-4 (4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)